Cas no 69352-04-1 (1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole)
69352-04-1 structure
Product Name:1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole
CAS No:69352-04-1
MF:C9H10ClIO
MW:296.532574176788
MDL:MFCD21648251
CID:1076878
PubChem ID:12494637
Update Time:2025-04-20
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole
- 1-Chlor-1.3-dihydro-3.3-dimethyl-1.2-benziodoxol
- 1-chloro-3,3-dimethyl-1,2-benziodoxole
- 1-chloro-3,3-dimethyl-1H-1,2-benziodoxole
- FT-0686244
- QC-107
- GS-0302
- 1-Chloro-3,3-dimethyl-1,3-dihydro-1
- 69352-04-1
- E3-benzo[d][1,2]iodaoxole
- E?,2-benziodaoxole
- 1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodioxole
- 1-chloro-3,3-dimethyl-3H-1
- 1-chloro-3,3-dimethyl-3H-1lambda3,2-benziodaoxole
- MFCD21648251
- 1-Chloro-3,3-dimethyl-1,3-dihydro-1lambda~3~,2-benziodoxole
- 1,2-Benziodoxole, 1-chloro-1,3-dihydro-3,3-dimethyl-
- DTXSID30500326
- AKOS028112191
- AB91777
- 1-chloro-3,3-dimethyl-1lambda3,2-benziodoxole
- CS-0326618
- 1-Chloro-3,3-dimethylbenziodoxole
- 1-CHLORO-3,3-DIMETHYL-1?(3),2-BENZIODAOXOLE
- 1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole
-
- MDL： MFCD21648251
- Inchi： 1S/C9H10ClIO/c1-9(2)7-5-3-4-6-8(7)11(10)12-9/h3-6H,1-2H3
- InChI Key： HEBYOYIIQNKPGQ-UHFFFAOYSA-N
- SMILES： I1(C2C=CC=CC=2C(C)(C)O1)Cl
Computed Properties
- Exact Mass: 295.9461
- Monoisotopic Mass: 295.94649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159002089-1g |
1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole |
69352-04-1 | 95% | 1g |
$393.75 | 2023-09-01 | |
| TRC | C365698-1g |
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole |
69352-04-1 | 1g |
$ 355.00 | 2022-04-01 | ||
| TRC | C365698-2.5g |
1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodioxole |
69352-04-1 | 2.5g |
$ 800.00 | 2023-09-08 | ||
| TRC | C365698-5g |
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole |
69352-04-1 | 5g |
$ 1060.00 | 2022-04-01 | ||
| A2B Chem LLC | AH22135-1g |
1-Chloro-1,3-dihydro-3,3-diMethyl-1,2-benziodoxole |
69352-04-1 | 1g |
$403.00 | 2024-04-19 | ||
| A2B Chem LLC | AH22135-5g |
1-Chloro-1,3-dihydro-3,3-diMethyl-1,2-benziodoxole |
69352-04-1 | 5g |
$1109.00 | 2024-04-19 | ||
| A2B Chem LLC | AH22135-10g |
1-Chloro-1,3-dihydro-3,3-diMethyl-1,2-benziodoxole |
69352-04-1 | 10g |
$1815.00 | 2024-04-19 | ||
| TRC | C365698-1000mg |
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole |
69352-04-1 | 1g |
$ 431.00 | 2023-04-18 | ||
| TRC | C365698-2500mg |
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole |
69352-04-1 | 2500mg |
$ 758.00 | 2023-04-18 | ||
| TRC | C365698-5000mg |
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole |
69352-04-1 | 5g |
$ 1281.00 | 2023-04-18 |
1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
69352-04-1 (1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole) Related Products
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